Cas no 428844-61-5 (2-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)acetamide)

• Product Name: 2-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)acetamide
• CAS No: 428844-61-5
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 5417600
• Update Time: 2025-10-29

2-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N~2~-methyl-N-(2-methylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide
• Acetamide, 2-[methyl[(4-methylphenyl)sulfonyl]amino]-N-(2-methylphenyl)-
• 2-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)acetamide

• Inchi： 1S/C17H20N2O3S/c1-13-8-10-15(11-9-13)23(21,22)19(3)12-17(20)18-16-7-5-4-6-14(16)2/h4-11H,12H2,1-3H3,(H,18,20)
• InChI Key： ZHICMESPHBPVFK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CN(C)S(C1=CC=C(C)C=C1)(=O)=O

Additional information on 2-(N-methyl4-methylbenzenesulfonamido)-N-(2-methylphenyl)acetamide

Compound CAS No 428844-61-5: 2-(N-Methyl-4-Methylbenzenesulfonamido)-N-(2-Methylphenyl)Acetamide

The compound with CAS No 428844-61-5, known as 2-(N-Methyl-4-Methylbenzenesulfonamido)-N-(2-Methylphenyl)Acetamide, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and bioactive materials.

The chemical structure of this compound is characterized by a central acetamide group, which serves as a versatile platform for functionalization. The N-methyl group attached to the sulfonamide moiety enhances the compound's stability and solubility, making it suitable for various biological environments. The presence of methyl substituents on both the benzene rings further modulates the compound's electronic properties, enabling fine-tuned interactions with target biomolecules.

Recent studies have highlighted the potential of 2-(N-Methyl-4-Methylbenzenesulfonamido)-N-(2-Methylphenyl)Acetamide in drug delivery applications. Researchers have demonstrated that this compound can act as a carrier for hydrophobic drugs, significantly improving their bioavailability. The sulfonamide group plays a critical role in this process by facilitating hydrogen bonding with polar solvents, while the acetamide group provides a site for covalent attachment of therapeutic agents.

In addition to its role in drug delivery, this compound has shown promise in the development of bioactive materials. Its ability to form self-assembled monolayers on various surfaces has been exploited in the creation of biosensors and diagnostic devices. The molecular architecture of this compound allows for precise control over surface properties, such as wettability and biocompatibility, which are essential for these applications.

The synthesis of 2-(N-Methyl-4-Methylbenzenesulfonamido)-N-(2-Methylphenyl)Acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the sulfonamide intermediate through nucleophilic substitution and the subsequent coupling reaction to introduce the acetamide group. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

From a structural perspective, the compound's molecular weight and logP value are critical parameters that influence its pharmacokinetic properties. Studies have shown that these values can be optimized by modifying the substituents on the benzene rings, providing researchers with a flexible platform for tailoring the compound's behavior in vivo.

In conclusion, CAS No 428844-61-5, or 2-(N-Methyl-4-Methylbenzenesulfonamido)-N-(2-Methylphenyl)Acetamide, represents a cutting-edge molecule with diverse applications in pharmaceuticals and materials science. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers across multiple disciplines.